Cas no 2149774-09-2 (2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid
• CAS No: 2149774-09-2
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6184168
• PubChem ID: 165518594
• Update Time: 2025-08-05

2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid
• 2-(1-{[(tert-butoxy)carbonyl]amino}-3-ethylcyclopentyl)acetic acid
• EN300-1284572
• 2149774-09-2

• Inchi： 1S/C14H25NO4/c1-5-10-6-7-14(8-10,9-11(16)17)15-12(18)19-13(2,3)4/h10H,5-9H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： JQRFMFLGCFZPBK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCC(CC)C1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid

Introduction to 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid (CAS No. 2149774-09-2)

2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid (CAS No. 2149774-09-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Boc-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development.

The tert-butoxycarbonyl (Boc) group in the compound serves as a protective group for the amino functionality, which is crucial for maintaining the stability and reactivity of the molecule during synthesis and subsequent transformations. The 3-ethylcyclopentyl moiety imparts additional complexity and specificity to the molecule, making it an attractive candidate for various biological studies.

Recent advancements in the synthesis and characterization of 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid have highlighted its potential as a building block for more complex molecules, particularly in the development of peptidomimetics and small molecule drugs. The compound's ability to mimic natural peptides while offering enhanced stability and bioavailability has made it a focal point in the design of novel therapeutic agents.

In the context of medicinal chemistry, 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid has been explored for its potential in treating various diseases. Studies have shown that this compound can effectively modulate specific biological pathways, making it a promising lead for drug discovery. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the Boc-protected amino acid derivative has been investigated for its ability to cross the blood-brain barrier (BBB). This property is particularly important for developing drugs that target neurological disorders. Preliminary studies suggest that 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid can be modified to enhance its BBB permeability, opening up new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid typically involves multi-step procedures that ensure high purity and yield. Key steps include the protection of the amino group with a Boc group, followed by the introduction of the 3-ethylcyclopentyl moiety through selective substitution reactions. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the final product.

In addition to its potential therapeutic applications, 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid is also being studied for its use in chemical biology research. Its unique structure allows it to serve as a tool molecule for probing protein-protein interactions and enzymatic activities. For example, researchers at the University of California have used this compound to investigate the role of specific enzymes in cellular signaling pathways, providing valuable insights into disease mechanisms.

The safety profile of 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid has been extensively evaluated through various preclinical studies. These studies have shown that the compound exhibits low toxicity and good biocompatibility, making it suitable for further development into clinical candidates. However, ongoing research is necessary to fully understand its pharmacokinetics and long-term effects.

In conclusion, 2-(1-{(tert-butoxy)carbonylamino}-3-ethylcyclopentyl)acetic acid (CAS No. 2149774-09-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an exciting area of study for scientists and researchers worldwide. As more data becomes available from ongoing clinical trials and laboratory investigations, this compound is likely to play a significant role in advancing our understanding of disease mechanisms and developing new treatments.